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carboximidamide
CAS No.: 2002162-49-2
Cat. No.: B1476562

Get Quote

Introduction

3-Fluoropiperidine-1-carboximidamide (CAS 2002162-49-2) is a specialized heterocyclic
building block used primarily in medicinal chemistry and fragment-based drug discovery
(FBDD).[1][2][3] It combines a piperidine scaffold—one of the most ubiquitous pharmacophores
in FDA-approved drugs—uwith two critical functional modifications: a fluorine atom at the C3
position and a carboximidamide (guanidine-like) moiety at the N1 position.

This compound represents a strategic "design element" for optimizing lead compounds. The
C3-fluorine atom exploits the gauche effect to influence ring conformation and modulate the
pKa of the nitrogen center, while the carboximidamide group serves as a strong basic handle
for electrostatic interactions with protein targets (e.g., aspartate or glutamate residues in active
sites).
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Chemical Identity & Physicochemical Properties[4]
[S][6][7][8][9][10]

The following table consolidates the core identifiers and calculated properties for 3-
Fluoropiperidine-1-carboximidamide.

Property Detail
Chemical Name 3-Fluoropiperidine-1-carboximidamide
CAS Number 2002162-49-2

1-Carbamimidoyl-3-fluoropiperidine; 1-Amidinyl-
Synonyms 3-fluoropiperidine; N-Aminoiminomethyl-3-

fluoropiperidine

Molecular Formula CeH12FNs

Molecular Weight 145.18 g/mol

SMILES FC1CCCN(C1)C(=N)N

InChl Key (Predicted) Structure-dependent

Physical State Solid (typically as HCI or hemisulfate salt)

Solubility High in Water, DMSO, Methanol; Low in non-
polar solvents

oKa (Predicted) ~13.5 (Guanidine moiety), ~8.5 (Piperidine ring

influence)

Structural Analysis[6][9][12][13][14]

o Fluorine Effect: The fluorine at C3 introduces a strong dipole. Due to the gauche effect
(interaction between the C-F bond and the N lone pair or adjacent C-H bonds), the fluorine
atom often prefers an axial orientation, which can lock the piperidine ring into a specific chair
conformation. This reduces the entropic penalty upon binding to a protein target.

o Guanidine Moiety: The 1-carboximidamide group is planar and highly basic. It exists
predominantly in the protonated form at physiological pH, making the molecule a cation
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capable of forming bidentate hydrogen bonds.

Synthesis Protocol

The synthesis of 3-Fluoropiperidine-1-carboximidamide typically proceeds via the
guanylation of the parent amine, 3-fluoropiperidine. This reaction transforms the secondary
amine into a guanidine derivative.

Mechanistic Pathway

The most robust method involves the nucleophilic attack of 3-fluoropiperidine on an
electrophilic guanylating agent, such as S-methylisothiourea or 1H-pyrazole-1-carboxamidine.

Step-by-Step Methodology (Representative Protocol)

Reagents:

Precursor: 3-Fluoropiperidine Hydrochloride (CAS 737000-77-0)

Reagent: 1H-Pyrazole-1-carboxamidine hydrochloride (CAS 4023-02-3)

Base:

-Diisopropylethylamine (DIPEA)

Solvent: Acetonitrile (MeCN) or DMF

Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-
Fluoropiperidine HCI (1.0 eq) in anhydrous MeCN (0.2 M concentration).

» Activation: Add DIPEA (2.5 eq) dropwise to neutralize the HCI salt and generate the free
amine in situ. Stir for 10 minutes at room temperature.

» Addition: Add 1H-Pyrazole-1-carboxamidine hydrochloride (1.1 eq) in a single portion.

o Reaction: Stir the mixture at room temperature for 16 hours. Monitor reaction progress via
LC-MS (Target mass [M+H]+ = 146.2).
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o Work-up:
o Concentrate the solvent under reduced pressure.
o Triturate the residue with diethyl ether to remove pyrazole by-products.

o The product often precipitates as a salt. For high purity, purify via preparative HPLC
(Reverse phase, C18 column, Water/MeCN gradient with 0.1% TFA).

« |solation: Lyophilize the fractions to obtain 3-Fluoropiperidine-1-carboximidamide as a
hygroscopic solid (typically a TFA or HCI salt).

Synthesis & Logic Diagram

3-Fluoropiperidine HCI 3-Fluoropiperidine-1-carboximidamide
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Click to download full resolution via product page

Figure 1: Synthetic route for the guanylation of 3-fluoropiperidine using a pyrazole-
carboxamidine donor.

Applications in Drug Development[12][14][15][16]
[17]
Conformational Restriction & Bioisosterism

The 3-fluoro substituent is not merely a halogen decoration; it is a conformational lock. In the
piperidine ring, the C-F bond prefers to be axial due to the dipole-dipole repulsion with the
nitrogen lone pair (when neutral) or charge-dipole interactions (when protonated).[4] This pre-
organizes the molecule, reducing the entropy loss when the drug binds to its receptor.
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» Application: Replacing a standard piperidine with 3-fluoropiperidine in a lead compound can
improve potency by 10-100 fold if the binding pocket favors the locked conformation.

Basicity Modulation (pKa Tuning)

The electronegative fluorine atom pulls electron density through the sigma bond framework
(inductive effect, -I). This lowers the pKa of the guanidine/amidine group slightly compared to
the non-fluorinated analog.

o Result: This can improve membrane permeability (LogD) by increasing the fraction of the
neutral species at physiological pH, or conversely, tune the strength of the salt bridge formed
with the target protein.

Metabolic Stability

The C3 position of piperidine is a metabolic "hotspot" prone to oxidation by Cytochrome P450
enzymes. Substituting a hydrogen with fluorine blocks this metabolic soft spot, extending the
half-life (

) of the drug candidate.

Handling & Safety Protocols

Signal Word:WARNING

Hazard Class Statement Precaution

Wear nitrile gloves (min

Skin Irritation H315: Causes skin irritation )
0.11mm thickness).
o H319: Causes serious eye Use safety goggles with side

Eye Irritation o )

irritation shields.

H335: May cause respiratory Handle in a fume hood; avoid
STOT-SE o ]

irritation dust formation.

Storage Conditions:

o Store at 2-8°C (Refrigerate).
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» Hygroscopic: Store under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or caking.
» Keep container tightly closed in a dry and well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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